N-(3-fluorophenyl)-N'-(2-methoxyethyl)thiourea

• IUPAC Name: 1-(3-fluorophenyl)-3-(2-methoxyethyl)thiourea
• InChI: InChI=1S/C10H13FN2OS/c1-14-6-5-12-10(15)13-9-4-2-3-8(11)7-9/h2-4,7H,5-6H2,1H3,(H2,12,13,15)
• InChI Key: YSSVJDTVRPDWBH-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=S)NC1=CC(=CC=C1)F
• Molecular Formula: C10H13FN2OS
• Molecular Weight: 228.29 g/mol

Description

N-(3-fluorophenyl)-N'-(2-methoxyethyl)thiourea, also known as FMET, is a chemical compound with potential applications in scientific research. It is a thiourea derivative that has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-N'-(2-methoxyethyl)thiourea involves the formation of a covalent bond between the thiourea group and the active site of the target enzyme. This covalent bond disrupts the normal function of the enzyme, leading to its inhibition. The fluorophenyl group of this compound can also be used to visualize the localization of the target protein in cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to induce cell death in cancer cells and inhibit the growth of bacteria. This compound has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-fluorophenyl)-N'-(2-methoxyethyl)thiourea in lab experiments is its specificity towards certain enzymes. This allows for the selective inhibition of target enzymes without affecting other cellular processes. However, this compound can also have off-target effects and may not be suitable for all experimental systems. Additionally, the covalent nature of this compound's binding to enzymes can make it difficult to reverse the inhibition.

Future Directions

There are several future directions for the use of N-(3-fluorophenyl)-N'-(2-methoxyethyl)thiourea in scientific research. One potential application is the development of this compound-based drugs for the treatment of cancer and other diseases. This compound can also be used to study the function of specific enzymes in various biological processes. Additionally, the development of new this compound derivatives with improved properties can expand its potential applications in scientific research.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-N'-(2-methoxyethyl)thiourea involves the reaction of 3-fluoroaniline with 2-methoxyethyl isothiocyanate in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then treated with hydrochloric acid to yield the final product. The yield of this compound can be improved by using a different base or optimizing the reaction conditions.

Scientific Research Applications

N-(3-fluorophenyl)-N'-(2-methoxyethyl)thiourea has been used in scientific research as a tool to study the function of proteins and enzymes. It has been shown to inhibit the activity of several enzymes, including histone deacetylases and protein tyrosine phosphatases. This compound has also been used as a fluorescent probe to study protein-protein interactions and protein localization in cells.